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Compound of Interest

Compound Name: KB-R7943 mesylate

Cat. No.: B1662221 Get Quote

Essential Safety and Handling Guide for KB-R7943
Mesylate
This document provides immediate safety, operational, and disposal guidance for laboratory

personnel handling KB-R7943 mesylate. It is intended for researchers, scientists, and

professionals in drug development.

Personal Protective Equipment (PPE)
Given the absence of a specific Safety Data Sheet (SDS), a conservative approach to personal

protective equipment is mandatory. The minimum required PPE for handling KB-R7943
mesylate is outlined below.
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PPE Category Minimum Requirement Rationale

Hand Protection Double-layered nitrile gloves

Provides protection against

incidental contact. Change

gloves immediately if

contaminated.

Eye Protection
Safety goggles with side

shields

Protects eyes from splashes

and airborne particles of the

compound.

Face Protection
Face shield (in addition to

goggles)

Required when handling

significant quantities or when

there is a risk of splashing.

Body Protection Fire-resistant laboratory coat
Protects skin and clothing from

spills.

Footwear Closed-toe shoes
Prevents injuries from spills

and dropped objects.

Respiratory Protection N95 respirator or higher

Recommended when handling

the powdered form to avoid

inhalation.

Operational Plan: Handling and Storage
2.1. Engineering Controls:

Work in a well-ventilated laboratory.

Use a chemical fume hood when handling the solid compound or preparing stock solutions

to minimize inhalation exposure.

2.2. Handling Procedures:

Weighing: Tare a balance with a weighing paper or boat. Carefully add the desired amount of

KB-R7943 mesylate powder.
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Dissolving: Prepare stock solutions by dissolving the compound in a suitable solvent, such

as DMSO.

Aliquoting: Divide the stock solution into smaller, single-use aliquots to avoid repeated

freeze-thaw cycles.

2.3. Storage:

Store the solid compound and stock solutions in a tightly sealed container.

For long-term storage of stock solutions (up to 6 months), use a -80°C freezer.[1]

For short-term storage (up to 1 month), a -20°C freezer is sufficient.[1]

Ensure containers are clearly labeled with the compound name, concentration, and date of

preparation.

Disposal Plan
Contaminated Materials: All disposable materials that have come into contact with KB-
R7943 mesylate, such as pipette tips, tubes, and gloves, should be collected in a

designated hazardous waste container.

Liquid Waste: Unused stock solutions and experimental media containing the compound

should be collected in a labeled hazardous waste bottle for chemical waste.

Disposal Method: Follow your institution's and local regulations for the disposal of chemical

waste. Do not pour down the drain.

Experimental Protocols
Detailed Protocol: Preparation of KB-R7943 Mesylate
Stock Solution
This protocol is based on the molecular weight of 427.49 g/mol .

Calculate the required mass: To prepare a 10 mM stock solution in 1 ml of DMSO, you will

need:
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Mass (g) = 10 mmol/L * 0.001 L * 427.49 g/mol = 0.0042749 g = 4.27 mg

Weigh the compound: In a chemical fume hood, carefully weigh 4.27 mg of KB-R7943
mesylate powder.

Dissolve in DMSO: Add the weighed powder to a sterile microcentrifuge tube. Add 1 ml of

DMSO to the tube.

Ensure complete dissolution: Vortex the solution until the compound is completely dissolved.

Gentle warming may be applied if necessary.

Aliquot and store: Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile

microcentrifuge tubes. Store at -20°C for short-term use or -80°C for long-term storage.[1]

Quantitative Data Summary
The following table summarizes the inhibitory concentrations (IC₅₀) of KB-R7943 mesylate
against various targets.

Target IC₅₀ Value Reference

Reverse Mode Na⁺/Ca²⁺

Exchanger (NCX)
0.7 µM

Mitochondrial Ca²⁺ Uniporter

(MCU)
5.5 µM

hERG Potassium Channels ~89 nM [1]

Native IKr ~120 nM [1]

NMDA-induced cytosolic Ca²⁺

increase
13.4 ± 3.6 µM [1]

2,4-dinitrophenol-stimulated

respiration
11.4 ± 2.4 µM [1]

Visualizations
Signaling Pathway of KB-R7943 Mesylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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